Cas no 18233-09-5 (5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine)

• Product name: 5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine
• CAS No: 18233-09-5
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• MDL: MFCD09809376
• CID: 907027
• PubChem ID: 17608725

5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine
• 5-(2-ethoxyphenyl)-1,3,4-oxadiazol-2-amine(SALTDATA: FREE)
• F2145-0147
• DB-206286
• 5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2(3h)-imine
• MFCD09809376
• 1,3,4-Oxadiazol-2-amine, 5-(2-ethoxyphenyl)-
• 18233-09-5
• AKOS000156027
• BS-35791
• DTXSID70589837
• CS-0299482
• EN300-238548

• MDL： MFCD09809376
• Inchi： InChI=1S/C10H11N3O2/c1-2-14-8-6-4-3-5-7(8)9-12-13-10(11)15-9/h3-6H,2H2,1H3,(H2,11,13)
• InChI Key： XHIFSPYKQYEHCD-UHFFFAOYSA-N
• SMILES： CCOC1=CC=CC=C1C2=NNC(=N)O2

Computed Properties

• Exact Mass: 205.08500
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 74.17000
• LogP: 2.29870

5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine Security Information

5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine

5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine (CAS 18233-09-5): A Comprehensive Overview of Properties and Applications

5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine (CAS 18233-09-5) is a specialized organic compound belonging to the 1,3,4-oxadiazole family, which has garnered significant attention in pharmaceutical and materials science research. This heterocyclic compound features an ethoxyphenyl substituent at the 5-position and an amine group at the 2-position of the oxadiazole ring, giving it unique electronic and biological properties. Researchers are particularly interested in its potential as a pharmacophore in drug discovery due to the oxadiazole ring's ability to participate in hydrogen bonding and π-π stacking interactions.

The molecular structure of 5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine (CAS 18233-09-5) contributes to several notable characteristics. With a molecular formula of C₁₀H₁₁N₃O₂ and molecular weight of 205.22 g/mol, this compound typically appears as a white to off-white crystalline powder. Its ethoxyphenyl-oxadiazole core structure provides moderate lipophilicity (logP ≈ 2.1), making it potentially useful for crossing biological membranes in pharmaceutical applications. The compound's melting point ranges between 145-150°C, and it shows good stability under standard storage conditions.

Recent studies have explored the biological activities of 5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine derivatives, particularly in the context of enzyme inhibition and receptor modulation. The oxadiazole moiety is known to mimic peptide bonds, making these compounds valuable scaffolds for designing enzyme inhibitors. Researchers are investigating its potential in addressing current healthcare challenges, including antimicrobial resistance and chronic inflammatory conditions, which aligns with growing public interest in novel therapeutic approaches.

In materials science, 5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine (CAS 18233-09-5) has shown promise as a building block for organic electronic materials. The conjugated system of the oxadiazole ring combined with the electron-donating ethoxy group creates interesting optoelectronic properties. This has led to research into its applications in OLEDs (organic light-emitting diodes) and organic photovoltaics, responding to the global demand for more efficient and sustainable energy solutions.

The synthesis of 5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine typically involves cyclization of appropriate hydrazide precursors. Recent advancements in green chemistry approaches have focused on optimizing the synthesis to reduce environmental impact, addressing the increasing concern about sustainable chemical processes. Researchers are particularly interested in developing catalytic methods that minimize waste generation while maintaining high yields of this valuable intermediate.

Analytical characterization of 5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine (CAS 18233-09-5) employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound typically shows a characteristic UV absorption maximum around 280-290 nm, which is valuable for analytical method development. These characterization methods are crucial for quality control in both research and potential industrial applications.

The pharmaceutical industry has shown growing interest in oxadiazole derivatives like 5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine due to their diverse biological activities. Current research trends focus on structure-activity relationship (SAR) studies to optimize therapeutic potential while minimizing side effects. This aligns with the increasing public demand for safer and more effective medications, particularly in areas like neurological disorders and metabolic diseases.

From a commercial perspective, 5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine (CAS 18233-09-5) is available from specialty chemical suppliers, typically in research quantities. The global market for such fine chemicals is expanding, driven by increased R&D investment in both pharmaceutical and materials science sectors. Pricing varies based on purity and quantity, with current trends showing steady demand for high-purity (>98%) material.

Safety considerations for handling 5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine follow standard laboratory practices for organic compounds. While comprehensive toxicological data may be limited, prudent measures include using personal protective equipment and working in well-ventilated areas. These precautions reflect the broader scientific community's emphasis on laboratory safety and responsible research practices.

Future research directions for 5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine (CAS 18233-09-5) are likely to focus on expanding its applications in drug discovery and materials science. Particular attention may be given to developing more efficient synthetic routes and exploring novel derivatives with enhanced properties. The compound's versatility ensures it will remain an important subject of study in both academic and industrial settings.

In conclusion, 5-(2-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine represents an important class of heterocyclic compounds with diverse potential applications. Its unique structural features and adaptable chemistry make it valuable for addressing current scientific and technological challenges. As research continues to uncover new properties and applications, this compound is poised to contribute significantly to advancements in healthcare and sustainable technologies.